Cas no 892763-36-9 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine)

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine structure
892763-36-9 structure
Product Name:4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
CAS No:892763-36-9
MF:C19H16N6O3
MW:376.36874294281
CID:6094282
PubChem ID:7184957
Update Time:2025-07-21

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
    • CCG-166650
    • 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(4-ethylphenyl)triazol-4-amine
    • 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
    • 892763-36-9
    • F1609-0408
    • AKOS001907281
    • 4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
    • Inchi: 1S/C19H16N6O3/c1-2-11-3-6-13(7-4-11)25-17(20)16(22-24-25)19-21-18(23-28-19)12-5-8-14-15(9-12)27-10-26-14/h3-9H,2,10,20H2,1H3
    • InChI Key: GRRANAKIMMSMKJ-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C3=NOC(C4=C(N)N(C5C=CC(=CC=5)CC)N=N4)=N3)=CC1=2

Computed Properties

  • Exact Mass: 376.12838839g/mol
  • Monoisotopic Mass: 376.12838839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 114Ų

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1609-0408-2μmol
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1609-0408-5μmol
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1609-0408-10μmol
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1609-0408-20μmol
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1609-0408-1mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1609-0408-2mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1609-0408-3mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1609-0408-4mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1609-0408-5mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1609-0408-10mg
4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
892763-36-9 90%+
10mg
$79.0 2023-05-17

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 892763-36-9 and Its Applications in Chemical Biology

The compound with the CAS number 892763-36-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine, represents a fascinating blend of heterocyclic structures that make it a promising candidate for various biological applications.

Heterocyclic compounds have long been a cornerstone in the development of pharmaceuticals and agrochemicals due to their diverse biological activities and structural versatility. The presence of multiple heterocycles in this compound, such as the benzodioxole, oxadiazole, and triazole moieties, suggests a rich chemical space for interaction with biological targets. These structural features not only contribute to its unique chemical properties but also open up possibilities for modulating specific biological pathways.

Recent advancements in chemical biology have emphasized the importance of understanding the molecular interactions at a structural level. The benzodioxole ring, for instance, is known for its presence in several bioactive natural products and synthetic drugs, often contributing to properties such as binding affinity and metabolic stability. In contrast, the oxadiazole and triazole rings are frequently incorporated into molecules designed to interact with enzymes and receptors. The combination of these rings in 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine creates a multifaceted scaffold that could potentially target multiple sites simultaneously.

The< strong>4ethylphenyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and the spatial arrangement of the molecule. This substituent can affect solubility, lipophilicity, and binding interactions with biological targets. The strategic placement of this group may enhance the compound's ability to penetrate biological membranes or interact with specific protein binding pockets.

In the realm of drug discovery, the development of novel heterocyclic compounds often involves computational modeling and high-throughput screening to identify potential hits. The structural complexity of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4oxadiazol5yl1(4ethylphenyl)1H1 23triazol5amine makes it an attractive candidate for these approaches. By leveraging computational tools such as molecular docking and virtual screening, researchers can predict how this compound might interact with various biological targets.

One of the most exciting aspects of this compound is its potential application in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and cancer. The oxadiazole and triazole moieties are known to have anti-inflammatory properties when incorporated into drug molecules. Additionally, the benzodioxole ring has been shown to interact with certain enzymes involved in inflammation. The synergistic effect of these structural features in 4 3(2H 13benzodioxol 5yl) 12 4oxadiazol 5yl 14ethylphenyl) 11H 12 3triazol 5amine could lead to novel therapeutic strategies.

Epidemiological studies have increasingly highlighted the role of diet-derived bioactive compounds in disease prevention and treatment. Many natural products containing heterocyclic structures have been identified as potential therapeutic agents. The structural motif present in this compound resembles some of these natural products, suggesting that it might share similar biological activities. Further investigation into its pharmacological profile could uncover new therapeutic applications.

The synthesis of complex heterocyclic compounds like 4 3(2H13benzodioxol5yl)12 4oxadiazol5yl14ethylphenyl)11H12 3triazol5amine requires meticulous planning and expertise in organic chemistry. Modern synthetic methodologies have enabled the construction of such intricate molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in building carbon-carbon bonds between heterocyclic units.

The< strong>benzodioxole moiety is particularly interesting due to its presence in several well-known drugs that exhibit a wide range of pharmacological activities. For example, compounds containing benzodioxole rings have been used as antipsychotics and antidepressants. The oxadiazole ring is another key feature that has been extensively studied for its potential therapeutic applications. Oxadiazoles are known for their ability to inhibit certain enzymes involved in cancer cell proliferation.

The< strong>triazole moiety is also a critical component of this compound. Triazoles are well-documented for their antimicrobial properties and have been incorporated into various antifungal and antiviral drugs. The combination of these heterocycles suggests that this compound might exhibit multiple biological activities simultaneously.

In conclusion,the compound with CAS number 892763369, named formally as433(2H13benzodioxol5yl)12 4oxadiazol5yl14ethylphenyl)11H12 3triazol5amine, represents a promising entity in chemical biology with potential applications across various therapeutic areas。 Its unique structural features,including multiple heterocycles,make it an attractive candidate for further exploration。 As research continues to uncover new insights into molecular interactions,this compound could play a significant role in developing innovative treatments for complex diseases。

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.